Cas no 19393-45-4 (dimethyl (2E)-2-chlorobut-2-enedioate)

• Product Name: dimethyl (2E)-2-chlorobut-2-enedioate
• CAS No: 19393-45-4
• MF: C₆H₇ClO₄
• MW: 178.570381402969
• CID: 1386570
• PubChem ID: 6433737
• Update Time: 2025-04-20

dimethyl (2E)-2-chlorobut-2-enedioate Chemical and Physical Properties

Names and Identifiers

• dimethyl (2E)-2-chlorobut-2-enedioate
• 2-butenedioic acid, 2-chloro-, dimethyl ester, (2E)-
• 2-Chloro-2-butenedioic acid dimethyl ester
• dimethyl (E)-2-chlorobut-2-enedioate
• TL-407
• Maleate, chloro-, dimethyl
• chloro-maleic acid dimethyl ester
• SCHEMBL4254467
• DTXSID101031251
• 3-02-00-01928 (Beilstein Handbook Reference)
• TL 407
• 19393-45-4
• BRN 1724083
• MALEIC ACID, CHLORO-, DIMETHYL ESTER
• Dimethyl chloromaleate
• Chloromaleic acid dimethyl ester

• Inchi： 1S/C6H7ClO4/c1-10-5(8)3-4(7)6(9)11-2/h3H,1-2H3/b4-3+
• InChI Key： VYXGXXYXSAMWBM-ONEGZZNKSA-N
• SMILES： Cl/C(/C(=O)OC)=C/C(=O)OC

Computed Properties

• Exact Mass: 178.0032864g/mol
• Monoisotopic Mass: 178.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.2899
• Boiling Point: 254.34°C (rough estimate)
• Refractive Index: 1.4720 (estimate)